Acyl carnitines
Acyl Carnitines are a class of compounds that play a crucial role in the metabolism of fatty acids. They function as carriers, facilitating the transport of acyl groups across the mitochondrial membrane for beta-oxidation and energy production. These molecules are synthesized from L-carnitine through post-translational modifications, incorporating varying lengths of fatty acyl chains. Acyl carnitines are essential in maintaining metabolic homeostasis by regulating lipid metabolism and energy balance. They can be found in various tissues, with higher concentrations observed in metabolically active organs such as the heart and skeletal muscle. Analyzing levels of specific acyl carnitines can provide valuable insights into metabolic disorders, including fatty acid oxidation defects and other mitochondrial diseases. These compounds are also being explored for their potential therapeutic applications in managing conditions like diabetes, obesity, and cardiovascular diseases.

Structure | Chemical Name | CAS | MF |
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1-Propanaminium,2-[(2-bromo-1-oxohexadecyl)oxy]-3-carboxy-N,N,N-trimethyl-, inner salt | 32886-14-9 | C23H44BrNO4 |
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Isobutyryl-L-carnitine | 25518-49-4 | C11H21NO4 |
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Hexadecanedioic Acid Mono-L-carnitine Ester Chloride | 42150-38-9 | C23H43NO6 |
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(L)-Suberyl Carnitine | 102636-81-7 | C15H27NO6 |
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(3R)-4-[dimethyl(trideuteriomethyl)azaniumyl]-3-tetradecanoyloxybutanoate:hydrochloride | 1334532-25-0 | C21H42ClNO4 |
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(3R)-4-[dimethyl(trideuteriomethyl)azaniumyl]-3-hexadecanoyloxybutanoate:hydrochloride | 1334532-26-1 | C23H46ClNO4 |
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Butyryl-L-carnitine-d | 1334532-21-6 | C11H22ClNO4 |
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Glutaroyl carnitine | 102636-82-8 | C12H21NO6 |
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4-cis-Decenoylcarnitine | 1256380-16-1 | C17H31NO4 |
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Oleoyl-L-carnitine Chloride | 31062-78-9 | C25H48ClNO4 |
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